Cas no 2227747-59-1 ((2R)-1-(4-bromo-3-nitrophenyl)propan-2-ol)

• Product Name: (2R)-1-(4-bromo-3-nitrophenyl)propan-2-ol
• CAS No: 2227747-59-1
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 5873014
• PubChem ID: 165699846
• Update Time: 2025-06-09

(2R)-1-(4-bromo-3-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(4-bromo-3-nitrophenyl)propan-2-ol
• EN300-1922225
• 2227747-59-1

• Inchi： 1S/C9H10BrNO3/c1-6(12)4-7-2-3-8(10)9(5-7)11(13)14/h2-3,5-6,12H,4H2,1H3/t6-/m1/s1
• InChI Key： YGPXAMLJJNEIIE-ZCFIWIBFSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C[C@@H](C)O

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Additional information on (2R)-1-(4-bromo-3-nitrophenyl)propan-2-ol

Research Brief on (2R)-1-(4-bromo-3-nitrophenyl)propan-2-ol (CAS: 2227747-59-1) in Chemical Biology and Pharmaceutical Applications

The compound (2R)-1-(4-bromo-3-nitrophenyl)propan-2-ol (CAS: 2227747-59-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications, providing a comprehensive overview for professionals in the field.

Recent studies highlight the role of (2R)-1-(4-bromo-3-nitrophenyl)propan-2-ol as a chiral building block in the synthesis of bioactive molecules. Its structural features, including the bromo and nitro substituents on the aromatic ring and the stereogenic center at the propan-2-ol moiety, make it a valuable precursor for the development of targeted therapeutics. Researchers have successfully employed this compound in the synthesis of kinase inhibitors and GPCR modulators, demonstrating its broad utility in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, (2R)-1-(4-bromo-3-nitrophenyl)propan-2-ol was utilized as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against BTK, with IC50 values in the nanomolar range. These findings suggest its potential application in the treatment of B-cell malignancies and autoimmune diseases.

Another area of interest is the compound's role in the development of positron emission tomography (PET) tracers. A recent publication in ACS Chemical Neuroscience described the use of (2R)-1-(4-bromo-3-nitrophenyl)propan-2-ol as a precursor for the synthesis of radiolabeled probes targeting neurodegenerative diseases. The study demonstrated high binding affinity and selectivity for amyloid plaques, highlighting its potential in diagnostic imaging.

From a synthetic chemistry perspective, advancements in catalytic asymmetric synthesis have improved the efficiency of producing (2R)-1-(4-bromo-3-nitrophenyl)propan-2-ol with high enantiomeric purity. A 2024 report in Organic Letters detailed a novel biocatalytic approach using engineered ketoreductases, achieving >99% enantiomeric excess and scalable yields. This methodological innovation addresses previous challenges in large-scale production and underscores the compound's growing industrial relevance.

In conclusion, (2R)-1-(4-bromo-3-nitrophenyl)propan-2-ol (CAS: 2227747-59-1) represents a promising chemical entity with diverse applications in drug discovery and development. Its utility as a chiral building block, combined with recent synthetic advancements, positions it as a valuable tool for researchers in chemical biology and pharmaceutical sciences. Future studies should explore its potential in additional therapeutic areas and further optimize its synthetic accessibility.